Cas no 1094203-15-2 (1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester)

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester is a synthetic organic compound featuring a pyrazole core substituted with a 4-chlorobenzyl group at the 1-position and an ethyl ester moiety at the 4-position. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chloro-benzyl group enhances lipophilicity, potentially improving membrane permeability, while the ethyl ester offers reactivity for further functionalization, such as hydrolysis or transesterification. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies and targeted modifications in medicinal chemistry applications. The compound is typically characterized by high purity and stability under standard storage conditions.
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester structure
1094203-15-2 structure
Product Name:1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
CAS No:1094203-15-2
MF:C13H13ClN2O2
MW:264.707522153854
MDL:MFCD08456990
CID:4679746
Update Time:2025-06-09

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
    • MDL: MFCD08456990
    • Inchi: 1S/C13H13ClN2O2/c1-2-18-13(17)11-7-15-16(9-11)8-10-3-5-12(14)6-4-10/h3-7,9H,2,8H2,1H3
    • InChI Key: RCFYEOFOVUOZOI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=C(C(=O)OCC)C=N1

Computed Properties

  • Exact Mass: 264.067
  • Monoisotopic Mass: 264.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB386806-1 g
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester; 95%
1094203-15-2
1g
€442.40 2023-04-25
abcr
AB386806-5 g
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester; 95%
1094203-15-2
5g
€1199.90 2023-04-25
TRC
C115515-250mg
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
1094203-15-2
250mg
$ 570.00 2022-06-06
TRC
C115515-500mg
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
1094203-15-2
500mg
$ 945.00 2022-06-06
abcr
AB386806-1g
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester, 95%; .
1094203-15-2 95%
1g
€442.40 2025-04-22
abcr
AB386806-5g
1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester, 95%; .
1094203-15-2 95%
5g
€1199.90 2025-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1812853-1g
1-(4-Chloro-Benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
1094203-15-2 ≥95%
1g
¥14732.00 2024-08-09

Additional information on 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester

Chemical Profile of 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1094203-15-2) and Its Emerging Applications in Pharmaceutical Research

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester, identified by the CAS number 1094203-15-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyrazole core substituted with a 4-chloro-benzyl group and an ethyl ester at the carboxylic position, has garnered attention due to its versatile structural framework. The pyrazole scaffold is renowned for its broad spectrum of biological activities, making it a privileged structure in drug discovery. The introduction of a chloro substituent at the benzyl ring enhances the electrophilicity, facilitating further functionalization, while the ester moiety provides a handle for medicinal chemistry modifications.

The compound’s unique structural attributes have positioned it as a valuable intermediate in the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have highlighted the utility of this scaffold in developing novel therapeutic agents. For instance, derivatives of pyrazole have been extensively explored for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-chloro-benzyl group particularly contributes to enhanced binding affinity to biological targets, a phenomenon increasingly leveraged in rational drug design.

In the context of contemporary pharmaceutical research, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester has been investigated for its potential in modulating enzyme activity. Pyrazole-based compounds have demonstrated efficacy in inhibiting key enzymes such as kinases and phosphodiesterases, which are pivotal in various disease pathways. The chloro substituent’s ability to engage with hydrogen bond donors and acceptors further fine-tunes the molecule’s interactions with protein targets, making it an attractive candidate for structure-activity relationship (SAR) studies.

Recent studies have also explored the compound’s role in addressing neurological disorders. The pyrazole core’s structural similarity to natural products has led to its incorporation into molecules targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ethyl ester functionality allows for facile conversion into carboxylic acids or amides, enabling the synthesis of peptidomimetics that mimic biologically active peptides while avoiding their drawbacks, such as poor bioavailability or immunogenicity.

The synthesis of 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the condensation of appropriately substituted hydrazines with β-ketoesters or dicarbonyl compounds to form the pyrazole ring. Subsequent chlorination and esterification steps introduce the 4-chloro-benzyl and ethyl ester functionalities, respectively. These synthetic routes underscore the compound’s accessibility, which is crucial for large-scale pharmaceutical applications.

The compound’s physicochemical properties, including solubility and stability, have been optimized for various applications. Its moderate solubility in both polar and non-polar solvents makes it suitable for diverse experimental conditions, from high-throughput screening (HTS) assays to complex biochemical assays. Additionally, its stability under standard storage conditions ensures long-term viability for research purposes.

From a commercial perspective, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester is available from multiple chemical suppliers catering to pharmaceutical research needs. Its availability as a pure chemical grade ensures consistency in experimental outcomes across different research groups. As demand for specialized intermediates grows, this compound is poised to play an increasingly significant role in drug discovery pipelines.

The future directions of research involving this compound are promising. Ongoing investigations are focused on expanding its chemical space through derivatization strategies such as halogen exchange reactions or introduction of heterocyclic moieties. These modifications aim to uncover novel biological activities while maintaining or enhancing potency against target diseases.

In conclusion, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1094203-15-2) represents a compelling example of how structural diversity can drive therapeutic innovation. Its well-documented synthetic pathways, coupled with its potential biological applications, make it an indispensable tool in modern pharmaceutical research. As our understanding of disease mechanisms evolves, compounds like this will continue to serve as foundational building blocks for next-generation therapeutics.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd